![molecular formula C9H20Cl2N4O B2695393 1-[2-(Piperazin-1-yl)ethyl]imidazolidin-2-one dihydrochloride CAS No. 1221723-72-3](/img/structure/B2695393.png)
1-[2-(Piperazin-1-yl)ethyl]imidazolidin-2-one dihydrochloride
Overview
Description
“1-[2-(Piperazin-1-yl)ethyl]imidazolidin-2-one dihydrochloride” is a chemical compound with the CAS Number: 1221723-72-3 . It has a molecular weight of 271.19 .
Molecular Structure Analysis
The IUPAC name for this compound is 1-(2-(piperazin-1-yl)ethyl)imidazolidin-2-one dihydrochloride . The InChI code is 1S/C9H18N4O.2ClH/c14-9-11-3-6-13(9)8-7-12-4-1-10-2-5-12;;/h10H,1-8H2,(H,11,14);2*1H .It has a storage temperature of room temperature . The melting point is not specifically mentioned for the dihydrochloride form, but a related compound, 1-[2-(1-piperazinyl)ethyl]-2-imidazolidinone, has a melting point of 141-143°C .
Scientific Research Applications
Synthesis and Characterization
- Novel derivatives of 1-[2-(Piperazin-1-yl)ethyl]imidazolidin-2-one have been synthesized and characterized, demonstrating significant potential in medicinal chemistry. These compounds are synthesized via cyclocondensation processes, employing catalysts like SO4^2-/Y2O3, and are characterized by IR, 1H, and 13C NMR, and mass spectral studies (Rajkumar et al., 2014).
Biological Evaluation
- Derivatives of this compound have shown excellent antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Rajkumar et al., 2014).
- Certain derivatives exhibited antiarrhythmic as well as antihypertensive activities, indicating their utility in cardiovascular disease treatment (Dylag et al., 2004).
- Imidazolidine-4-one derivatives have been assessed for their potential to enhance antibiotics' effectiveness against resistant strains of Staphylococcus aureus, particularly MRSA, revealing promising applications in combating antibiotic resistance (Matys et al., 2015).
Pharmacological Potential
- Research into derivatives of 1-[2-(Piperazin-1-yl)ethyl]imidazolidin-2-one has extended into the exploration of their antiproliferative activities against various human cancer cell lines, indicating a promising avenue for anticancer therapy development (Ghasemi et al., 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
1-(2-piperazin-1-ylethyl)imidazolidin-2-one;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N4O.2ClH/c14-9-11-3-6-13(9)8-7-12-4-1-10-2-5-12;;/h10H,1-8H2,(H,11,14);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTAANFHGMDMUTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCN2CCNC2=O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20Cl2N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-([2,3'-bipyridin]-4-ylmethyl)-2-(methylthio)benzamide](/img/structure/B2695318.png)
![N-[2-chloro-5-(trifluoromethyl)phenyl]-5-nitro-1-benzothiophene-2-carboxamide](/img/structure/B2695322.png)
![2-Chloro-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide](/img/structure/B2695323.png)
![3-(4-chlorophenyl)-1-(2,4-dichlorobenzyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide](/img/structure/B2695324.png)
![N-(1-cyanocyclohexyl)-2-[methyl-[1-(4-methylsulfonylphenyl)ethyl]amino]acetamide](/img/structure/B2695329.png)
![2-((9-(4-butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)-N-(2-fluorophenyl)acetamide](/img/no-structure.png)
![Methyl 2-(isoxazole-5-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride](/img/structure/B2695332.png)